2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H19NO4S/c1-15-8-13-19(24-2)20(14-15)26(22,23)21-16-9-11-18(12-10-16)25-17-6-4-3-5-7-17/h3-14,21H,1-2H3
• InChI Key: GIHBXDVRMBKURD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C20H19NO4S
• Molecular Weight: 369.4 g/mol

Description

2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide is an organic compound with a complex structure that includes methoxy, methyl, phenoxy, and benzenesulfonamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 4-phenoxyaniline under basic conditions to form the desired sulfonamide. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This could include the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group would yield a hydroxyl derivative, while reduction of a nitro group would produce an amine derivative.

Scientific Research Applications

2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials or as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific biological context and the molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• 2-methoxy-5-methylbenzenesulfonamide
• 4-phenoxybenzenesulfonamide
• N-(4-phenoxyphenyl)benzenesulfonamide

Uniqueness

2-methoxy-5-methyl-N-(4-phenoxyphenyl)benzenesulfonamide is unique due to the combination of its functional groups, which confer specific chemical and biological properties